Cas no 31107-49-0 (Cholest-7-en-6-one,3,5,14-trihydroxy-, (3b,5b)- (9CI))

• Product Name: Cholest-7-en-6-one,3,5,14-trihydroxy-, (3b,5b)- (9CI)
• CAS No: 31107-49-0
• MF: C₂₇H₄₄O₄
• MW: 432.635869026184
• CID: 308664
• PubChem ID: 161694
• Update Time: 2025-04-19

Cholest-7-en-6-one,3,5,14-trihydroxy-, (3b,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholest-7-en-6-one,3,5,14-trihydroxy-, (3b,5b)- (9CI)
• (9R,10R,13R,14S,17R)-3,5,14-trihydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-6-one
• (3S,5S,9R,10R,13R,17R)-3,5,14-trihydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-6-one
• Cholest-7-en-6-one, 3,5,14-trihydroxy-, (3beta,5beta)-
• 3,5,14-Trihydroxycholest-7-en-6-one
• DTXSID60953205
• Triol I
• 31107-49-0

• Inchi： 1S/C27H44O4/c1-17(2)7-6-8-18(3)20-11-14-26(30)22-15-23(29)27(31)16-19(28)9-12-25(27,5)21(22)10-13-24(20,26)4/h15,17-21,28,30-31H,6-14,16H2,1-5H3/t18-,19+,20-,21+,24-,25-,26?,27-/m1/s1
• InChI Key： QBBDFCFQBGMQAR-JGCYWCJJSA-N
• SMILES： OC12CC[C@H]([C@H](C)CCCC(C)C)[C@@]1(C)CC[C@H]1C2=CC([C@@]2(C[C@H](CC[C@]12C)O)O)=O

Computed Properties

• Exact Mass: 432.32412
• Monoisotopic Mass: 432.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 574.9°C at 760 mmHg
• Flash Point: 315.6°C
• Refractive Index: 1.557
• PSA: 77.76